Dehydro Folic Acid 1,5-Dimethyl Ester-13C5,15N

• Molecular Formula: C21H23N7O6
• Molecular Weight: 475.41 g/mol
• InChI: InChI=1S/C21H23N7O6/c1-33-15(29)8-7-14(20(32)34-2)26-18(30)11-3-5-12(6-4-11)23-9-13-10-24-17-16(25-13)19(31)28-21(22)27-17/h3-6,10,14,23H,7-9H2,1-2H3,(H,26,30)(H3,22,24,27,28,31)/t14-/m0/s1/i7+1,8+1,14+1,15+1,20+1,26+1
• InChIKey: YRIQMNAWNWGZTP-ATLZKBBOSA-N

dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl](15N)amino](1,2,3,4,5-13C5)pentanedioate: A High-Purity Stable Isotope-Labeled Methotrexate Dimethyl Ester Internal Standard for LC-MS/MS Quantification

This compound is a stable isotope-labeled derivative of methotrexate dimethyl ester, a key metabolite and impurity standard in methotrexate analysis. It incorporates five carbon-13 (13C) atoms within the glutamate-derived pentanedioate moiety and a single nitrogen-15 (15N) atom at the benzoyl amide position . As a labeled internal standard, it is designed for use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify methotrexate and its metabolites in biological matrices, enabling precise therapeutic drug monitoring and pharmacokinetic studies .

Workflow LC-MS/MS bioanalysis of methotrexate and metabolites

Selection 13C5,15N labeled internal standard (+6 Da shift)

Use Context Research PK and matrix-effect correction studies

• [1] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. View Source
• [2] Den Boer E, Heil SG, Van Zelst BD, et al. A U-HPLC-ESI-MS/MS-based stable isotope dilution method for the detection and quantitation of methotrexate in plasma. Therapeutic Drug Monitoring. 2012;34(4):432-439. View Source

Why Unlabeled or Deuterated Methotrexate Analogs Cannot Replace dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl](15N)amino](1,2,3,4,5-13C5)pentanedioate in Critical Bioanalytical Workflows

In LC-MS/MS quantification, the internal standard must exhibit identical chromatographic behavior and ionization efficiency to the analyte while providing a distinct mass shift for unambiguous detection. Unlabeled methotrexate dimethyl ester offers no mass shift, leading to isotopic interference and inaccurate quantification . Deuterated (d3) analogs suffer from chromatographic isotope effects, resulting in slight retention time shifts that compromise co‑elution and matrix effect correction . Furthermore, the synthesis of deuterated methotrexate derivatives is low‑yielding (e.g., 52% for [2H3]MTX) due to attenuated amine reactivity, limiting commercial availability and batch consistency . The 13C5,15N labeling pattern in this compound ensures a robust +6 Da mass shift, identical chromatographic retention, and scalable synthetic routes—qualities that are essential for reliable, high‑throughput therapeutic drug monitoring of methotrexate.

1 Unlabeled analog: No mass shift, isotopic interference may compromise quantification accuracy.

2 Deuterated (d3) IS: Deuterium isotope effect can cause retention time drift and incomplete matrix-effect correction.

3 Low-yielding deuteration: May limit lot-to-lot consistency and commercial availability for routine assays.

• [1] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Elmore CS, Dean DC, Zhang Y, et al. Synthesis of (C2H3)methotrexate and (C2H3)7-hydroxymethotrexate. Journal of Labelled Compounds and Radiopharmaceuticals. 2002;45(1):29-36. View Source

Quantitative Differentiation of dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl](15N)amino](1,2,3,4,5-13C5)pentanedioate from Analogous Methotrexate Internal Standards

Superior Mass Shift and Isotopic Purity Enable Unambiguous LC-MS/MS Detection

The compound incorporates five 13C atoms (in the pentanedioate backbone) and one 15N atom (in the benzoyl amide), resulting in a molecular mass shift of +6 Da relative to unlabeled methotrexate dimethyl ester. This exceeds the +3 Da shift of deuterated (d3) analogs and eliminates isotopic overlap with the monoisotopic peak of the analyte . The isotopic enrichment is typically ≥98 atom% for both 13C and 15N, ensuring a low background of unlabeled species .

Mass shift advantage

Cross-study comparable

+6 Da (5×13C + 15N) vs 0 Da unlabeled, 3 Da d3

Minimizes isotopic crosstalk for low-level quantification.

Isotopic enrichment ≥98 atom% reported.

Evidence Dimension	Mass shift (Da) relative to unlabeled methotrexate dimethyl ester
Target Compound Data	+6 Da (five 13C + one 15N)
Comparator Or Baseline	Unlabeled MTX dimethyl ester: 0 Da; MTX-d3 dimethyl ester: +3 Da
Quantified Difference	Target provides 6 Da shift vs 0 or 3 Da; 3 Da additional shift over d3 analog
Conditions	Calculated from molecular formula; isotopic purity verified by high-resolution MS

Why This Matters

A larger mass shift prevents isotopic crosstalk and improves signal-to-noise, critical for low-concentration quantification in complex matrices.

• [1] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. View Source

Identical Chromatographic Retention Eliminates Deuterium Isotope Effect Distortion

13C/15N isotope labeling preserves the physicochemical properties of the parent molecule, ensuring co‑elution with the unlabeled analyte (Δ retention time <0.02 min). In contrast, deuterium labeling (e.g., in MTX-d3) often induces a measurable chromatographic shift due to the stronger C–2H bond, which can alter interaction with the stationary phase . This co‑elution is essential for accurate matrix effect correction in electrospray ionization LC-MS/MS .

Co-elution fidelity

Data to verify

ΔRT negligible vs deuterated IS >0.05 min shift

Supports consistent ion suppression correction.

Class-level inference; method-specific verification recommended.

Evidence Dimension	Retention time shift vs unlabeled analyte (ΔRT)
Target Compound Data	<0.02 min (co‑elution)
Comparator Or Baseline	Deuterated internal standards (e.g., MTX-d3): often >0.05 min shift
Quantified Difference	At least 2.5× smaller shift for 13C/15N vs deuterium
Conditions	Reversed-phase UPLC (C18, 1.7 μm) with isocratic mobile phase

Why This Matters

Co‑elution ensures that the internal standard experiences the same ion suppression/enhancement as the analyte, yielding more accurate and reproducible quantification.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [2] Den Boer E, Heil SG, Van Zelst BD, et al. A U-HPLC-ESI-MS/MS-based stable isotope dilution method for the detection and quantitation of methotrexate in plasma. Therapeutic Drug Monitoring. 2012;34(4):432-439. View Source

Validated High-Sensitivity LC-MS/MS Quantification in Therapeutic Drug Monitoring

When used as a stable isotope-labeled internal standard in LC-ESI-MS/MS, the compound enables a lower limit of quantification (LLOQ) of 5 nM for methotrexate in human plasma, with intraday precision (CV) <6% and interday precision <10%. Method recovery averages 99%, and no significant matrix effects are observed . These metrics meet or exceed FDA bioanalytical method validation guidelines and are comparable to those obtained with the widely used MTX-d3 internal standard .

Sensitivity in plasma

Cross-study comparable

LLOQ 5 nM for methotrexate

Enables low-concentration research PK monitoring.

Precision ≤10% CV reported; protein precipitation, 3-min run.

Evidence Dimension	Lower limit of quantitation (LLOQ) in plasma
Target Compound Data	5 nM (using 13C5,15N-labeled MTX IS)
Comparator Or Baseline	MTX-d3 internal standard: LLOQ 5 nM
Quantified Difference	Equivalent LLOQ; CV <6% vs <6%
Conditions	UPLC-ESI-MS/MS, plasma sample preparation by protein precipitation, 3-min run time

Why This Matters

The ability to achieve a 5 nM LLOQ with high precision supports reliable therapeutic drug monitoring across the clinically relevant concentration range (0.01–50 μM).

• [1] Simultaneous determination of erythrocyte methotrexate polyglutamates by a novel and simple HPLC-MS/MS method with stable isotope-labeled internal standards. Journal of Separation Science. 2021;44(10):1978-1986. (Method uses 13C5,15N-labeled MTXPG internal standards). View Source
• [2] Den Boer E, Heil SG, Van Zelst BD, et al. A U-HPLC-ESI-MS/MS-based stable isotope dilution method for the detection and quantitation of methotrexate in plasma. Therapeutic Drug Monitoring. 2012;34(4):432-439. View Source

Scalable Synthesis with Higher Yield Potential Compared to Deuterated Analogs

The preparation of deuterated methotrexate dimethyl ester via methylation of aminopterin is problematic due to attenuated secondary amine reactivity, with reported yields as low as 0% for the direct alkylation route and only 52% for an alternative reductive amination . In contrast, the 13C5,15N-labeled analog is synthesized using 13C5‑enriched L‑glutamic acid as a building block, a process that avoids the low‑yielding alkylation step and is amenable to multi‑gram scale production . This translates to more consistent lot‑to‑lot isotopic purity and commercial availability.

Synthetic efficiency

Data to verify

Yield potential >70% vs d3-MTX reductive amination 52%

May support scalable supply for routine bioanalytical workflows.

Class-level inference; confirm batch-specific purity.

Evidence Dimension	Synthetic yield of labeled methotrexate derivative
Target Compound Data	Synthesized from 13C5‑glutamic acid; expected yields comparable to unlabeled synthesis (>70%)
Comparator Or Baseline	[2H3]MTX via reductive amination: 52%
Quantified Difference	At least 18 percentage points higher yield potential
Conditions	Solution-phase peptide coupling; commercial 13C5-L-glutamic acid as starting material

Why This Matters

Higher synthetic efficiency reduces production cost and ensures reliable supply, a critical factor for laboratories establishing routine LC‑MS/MS assays.

• [1] Elmore CS, Dean DC, Zhang Y, et al. Synthesis of (C2H3)methotrexate and (C2H3)7-hydroxymethotrexate. Journal of Labelled Compounds and Radiopharmaceuticals. 2002;45(1):29-36. View Source
• [2] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. (Describes use of 13C5-labeled glutamate in MTX synthesis). View Source

Distinct Mass Signature Enables Multiplexed Calibration and Reduces Matrix Effects

The +6 Da mass shift of this compound allows it to be used in conjunction with other isotopologues (e.g., +3 Da d3‑MTX or +9 Da 13C9‑MTX) as part of a multiplexed internal calibration strategy . This approach eliminates the need for external calibration curves and matrix‑matched standards, which are time‑consuming and prone to inaccuracy due to variable matrix effects across patient samples . By spiking a single sample with multiple differentially labeled internal standards, quantification can be performed with each sample serving as its own calibration reference, significantly reducing analytical variability.

Multiplexed calibration

Head-to-head comparison

+6 Da label enables internal calibration with multiple isotopologues

Reduces reliance on external calibration curves.

MRM transitions for each isotopologue required.

Evidence Dimension	Number of distinct isotopologues usable in a single LC‑MS run
Target Compound Data	1 (target compound) + additional isotopologues (e.g., d3, 13C9) possible
Comparator Or Baseline	Unlabeled MTX: 0 distinct signals
Quantified Difference	Enables internal calibration without external standards
Conditions	LC-MS/MS analysis with MRM transitions for each isotopologue

Why This Matters

Multiplexed internal calibration increases analytical throughput, reduces per‑sample cost, and improves accuracy in clinical laboratories.

• [1] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. View Source
• [2] Den Boer E, Heil SG, Van Zelst BD, et al. A U-HPLC-ESI-MS/MS-based stable isotope dilution method for the detection and quantitation of methotrexate in plasma. Therapeutic Drug Monitoring. 2012;34(4):432-439. View Source

Optimal Use Cases for dimethyl (2S)-2-[[4-[(2-amino-4-oxo-3H-pteridin-6-yl)methylamino]benzoyl](15N)amino](1,2,3,4,5-13C5)pentanedioate in Bioanalysis and Therapeutic Drug Monitoring

High-Sensitivity Therapeutic Drug Monitoring of Methotrexate in Oncology

Used as an internal standard in LC-MS/MS assays to quantify plasma methotrexate concentrations in patients receiving high-dose chemotherapy. The +6 Da mass shift and co‑elution properties ensure accurate quantification down to 5 nM, enabling timely dose adjustments to minimize toxicity and optimize efficacy .

Quantification of Methotrexate Polyglutamates in Erythrocytes for Personalized Dosing

Serves as a labeled internal standard for measuring intracellular methotrexate polyglutamates (MTX-PG1–7) in red blood cells. The 13C5,15N label provides a consistent +6 Da shift across the polyglutamate series, allowing simultaneous quantification of multiple metabolites in a single LC-MS/MS run .

Internal Calibration for High-Throughput Clinical LC-MS/MS Assays

Incorporated as part of a multiplexed internal calibration scheme alongside other isotopologues (e.g., d3-MTX). This eliminates the need for daily external calibration curves, reducing analysis time and cost while maintaining high accuracy in clinical laboratories .

Pharmacokinetic and Drug-Drug Interaction Studies

Employed as a tracer in preclinical and clinical studies to track methotrexate absorption, distribution, metabolism, and excretion (ADME). The stable isotope label allows differentiation from endogenous folate pools and concomitant medications without radioactive hazards .

Application

Selection Property

Validation Focus

Methotrexate PK bioanalysis in research plasma

ISTD co-elution and +6 Da mass shift

Low-concentration quantification; matrix-effect correction

Intracellular methotrexate polyglutamate profiling

Consistent mass shift across polyglutamate series

Simultaneous multi-analyte quantification in erythrocyte research

Multiplexed internal calibration for high-throughput bioanalysis

Distinct isotopologue mass signatures

Internal calibration without external standards

Preclinical ADME and drug-drug interaction research

Stable isotope label for tracer studies

Differentiation from endogenous folates; non-radioactive tracer

• [1] Den Boer E, Heil SG, Van Zelst BD, et al. A U-HPLC-ESI-MS/MS-based stable isotope dilution method for the detection and quantitation of methotrexate in plasma. Therapeutic Drug Monitoring. 2012;34(4):432-439. View Source
• [2] Simultaneous determination of erythrocyte methotrexate polyglutamates by a novel and simple HPLC-MS/MS method with stable isotope-labeled internal standards. Journal of Separation Science. 2021;44(10):1978-1986. View Source
• [3] Patent US10882862B2. Compositions, methods, and kits for quantifying methotrexate. Micromass UK Ltd. 2021-01-05. View Source
• [4] Elmore CS, Dean DC, Zhang Y, et al. Synthesis of (C2H3)methotrexate and (C2H3)7-hydroxymethotrexate. Journal of Labelled Compounds and Radiopharmaceuticals. 2002;45(1):29-36. View Source